Cas no 1179970-79-6 (methyl 2-amino-6-chloro-3-fluorobenzoate)

• Product Name: methyl 2-amino-6-chloro-3-fluorobenzoate
• CAS No: 1179970-79-6
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 6216354
• PubChem ID: 82234792
• Update Time: 2025-10-29

methyl 2-amino-6-chloro-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-chloro-3-fluorobenzoate
• EN300-2008332
• 1179970-79-6

• Inchi： 1S/C8H7ClFNO2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,11H2,1H3
• InChI Key： AXUJXFIMWDTQQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)OC)N)F

Computed Properties

• Exact Mass: 203.0149343g/mol
• Monoisotopic Mass: 203.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-6-chloro-3-fluorobenzoate

Methyl 2-amino-6-chloro-3-fluorobenzoate (CAS No. 1179970-79-6): A Comprehensive Overview

Methyl 2-amino-6-chloro-3-fluorobenzoate (CAS No. 1179970-79-6) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising biological activities that make it a valuable candidate for further exploration in drug development.

The molecular structure of methyl 2-amino-6-chloro-3-fluorobenzoate consists of a benzoate core substituted with an amino group at the 2-position, a chloro group at the 6-position, and a fluorine atom at the 3-position. These substituents contribute to its distinct chemical properties and potential biological interactions. The presence of the amino group enhances its solubility in polar solvents, while the chloro and fluorine atoms introduce hydrophobicity and electronic effects that modulate its reactivity and binding affinity.

In recent years, there has been growing interest in developing novel compounds with fluorine and chlorine substituents due to their ability to improve pharmacokinetic profiles and enhance binding affinity to biological targets. Methyl 2-amino-6-chloro-3-fluorobenzoate is no exception, as studies have shown that its structural motifs are reminiscent of known bioactive molecules. For instance, fluorinated benzoic acids have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of methyl 2-amino-6-chloro-3-fluorobenzoate is its potential application in the development of targeted therapies. The amino group at the 2-position can serve as a site for further functionalization, allowing for the attachment of additional pharmacophores or linker groups to enhance specific interactions with biological targets. This flexibility makes it an attractive scaffold for medicinal chemists seeking to design novel drug candidates.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve drug-like properties such as metabolic stability, lipophilicity, and bioavailability. The incorporation of a fluorine atom into the structure of methyl 2-amino-6-chloro-3-fluorobenzoate has been shown to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for therapeutic intervention.

The synthesis of methyl 2-amino-6-chloro-3-fluorobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzoic acid derivative, followed by selective substitution with chloro and fluorine atoms. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce these substituents with high precision.

In addition to its synthetic significance, methyl 2-amino-6-chloro-3-fluorobenzoate has also been studied for its potential role in chemical biology research. Its unique structural features make it an excellent tool for investigating enzyme mechanisms and exploring new therapeutic strategies. For example, researchers have used this compound to probe the binding interactions between enzymes and small molecules, providing insights into drug design principles.

The pharmacological profile of methyl 2-amino-6-chloro-3-fluorobenzoate is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against various targets relevant to human health. Its ability to modulate biological pathways makes it a promising candidate for further development into therapeutic agents. As research continues, new applications and derivatives of this compound are likely to emerge.

In conclusion, methyl 2-amino-6-chloro-3-fluorobenzoate (CAS No. 1179970-79-6) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As our understanding of its properties grows, so too will its applications in medicine and chemical biology.